2-Cyclopropyl-6-(ethoxymethyl)pyrimidin-4-ol

• IUPAC Name: 2-cyclopropyl-4-(ethoxymethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C10H14N2O2/c1-2-14-6-8-5-9(13)12-10(11-8)7-3-4-7/h5,7H,2-4,6H2,1H3,(H,11,12,13)
• InChI Key: COZHNIHTKJGBTR-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CC(=O)NC(=N1)C2CC2
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol

Description

Molecular Structure Analysis

The molecular structure of 2-Cyclopropyl-6-(ethoxymethyl)pyrimidin-4-ol is characterized by a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring is substituted at the 2nd position by a cyclopropyl group and at the 6th position by an ethoxymethyl group.

Physical And Chemical Properties Analysis

This compound is a solid compound. More specific physical and chemical properties such as melting point, boiling point, solubility, and stability are not available in the sources I found.

Scientific Research Applications

Synthesis and Biological Evaluation

Synthesis Techniques and Chemical Properties Pyrimidine derivatives, including compounds structurally related to 2-Cyclopropyl-6-(ethoxymethyl)pyrimidin-4-ol, have been synthesized through various methods. These synthetic routes are crucial for producing compounds with potential therapeutic effects. For instance, the microwave-mediated synthesis of novel pyrimido[1,2-a]pyrimidines under solvent-free conditions showcases innovative approaches to generating these compounds efficiently (Eynde et al., 2001).

Anti-inflammatory and Analgesic Activities Several studies have reported the anti-inflammatory and analgesic properties of pyrimidine derivatives. For example, compounds synthesized from various isothiocyanatoketones and screened for these activities showed significant effects in vivo, highlighting their potential in developing new therapeutic agents for pain and inflammation management (Sondhi et al., 2009).

Antiviral Activity Pyrimidine derivatives have also been explored for their antiviral activities. Notably, certain compounds exhibited marked inhibitory effects on retrovirus replication in cell culture, demonstrating their potential as antiviral agents. These findings are significant in the context of treating viral infections, including those caused by HIV (Hocková et al., 2003).

Antifibrotic Activity The exploration of pyrimidine derivatives for antifibrotic activity has yielded promising results. Compounds synthesized for this purpose showed better anti-fibrotic activities than existing treatments in models of hepatic fibrosis, suggesting a potential pathway for developing new treatments for fibrotic diseases (Gu et al., 2020).